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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Samarium-149
(¹⁴⁹Sm) in nuclear physics research. This document details its primary applications,

experimental protocols for its use, and relevant quantitative data.

Introduction to Samarium-149
Samarium-149 is a stable isotope of samarium that plays a significant role in nuclear physics

and reactor technology.[1][2] Its most notable characteristic is its exceptionally large thermal

neutron capture cross-section, making it a potent neutron absorber.[1][3] This property is

central to its application in various research and industrial settings.

Key Applications of Samarium-149
The unique nuclear properties of ¹⁴⁹Sm lend it to several key applications in nuclear physics

research:

Neutron Poison in Nuclear Reactors: Due to its high probability of absorbing thermal

neutrons, ¹⁴⁹Sm is a significant "neutron poison" in nuclear reactors.[1][4] It is a fission

product, primarily from the beta decay of Neodymium-149 and Promethium-149.[1] The

buildup of ¹⁴⁹Sm affects the reactivity of the reactor core, and understanding its

concentration is crucial for safe and efficient reactor operation.[5]
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Target Material for Isotope Production: ¹⁴⁹Sm can be used as a target material in particle

accelerators to produce other isotopes of interest for medical or research purposes. For

example, it has been investigated as a target for the production of Terbium-149, a promising

radionuclide for targeted alpha therapy.

Nuclear Structure Studies: The study of nuclear reactions involving ¹⁴⁹Sm provides valuable

data for refining nuclear models. Experiments measuring neutron capture and transmission

through ¹⁴⁹Sm help in determining resonance parameters and understanding the excited

states of the resulting ¹⁵⁰Sm nucleus.[6]

Astrophysical Nucleosynthesis Research (s-process): Samarium isotopes, including ¹⁴⁹Sm,

are synthesized in stars through the slow neutron capture process (s-process).[2][3][7]

Studying the neutron capture cross-sections of these isotopes is essential for validating

models of stellar nucleosynthesis and understanding the cosmic abundances of elements

heavier than iron.[3][7][8]

Quantitative Data: Neutron Capture Cross-Sections
of Samarium-149
The neutron capture cross-section of ¹⁴⁹Sm is highly energy-dependent. The following table

summarizes key values from evaluated nuclear data libraries.

Neutron Energy
¹⁴⁹Sm(n,γ) Cross-Section
(barns)

Data Source

Thermal (0.0253 eV) ~41,000 ENDF/B-VIII.0

Resonance Peak (~0.1 eV) > 100,000 ENDF/B-VIII.0

1 keV ~1,000 JENDL-4.0

10 keV ~200 JENDL-4.0

100 keV ~30 JENDL-4.0

Note: Cross-section values can vary slightly between different evaluated nuclear data libraries

(e.g., ENDF, JENDL, JEFF). The values presented here are approximate and should be

referenced from the specific database for precise calculations.
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Experimental Protocols
Neutron Activation Analysis (NAA) of Samarium-149
Neutron Activation Analysis is a highly sensitive technique for determining the elemental

composition of a sample.[6][9][10] It can be used to quantify the amount of ¹⁴⁹Sm in a given

material.

Objective: To determine the concentration of ¹⁴⁹Sm in a sample.

Materials:

Sample containing an unknown quantity of ¹⁴⁹Sm.

Samarium standard with a known concentration of ¹⁴⁹Sm.

High-purity polyethylene or quartz vials.[11]

Nuclear reactor or a neutron source.

High-purity germanium (HPGe) detector.

Multi-channel analyzer (MCA).

Lead shielding.

Protocol:

Sample Preparation:

Accurately weigh the sample and the ¹⁴⁹Sm standard.

Encapsulate the sample and standard in separate, identical vials.[11] Ensure clean

handling to avoid contamination.

Irradiation:

Place the encapsulated sample and standard in the irradiation position within the nuclear

reactor or neutron source.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b080668?utm_src=pdf-body
https://www.scribd.com/presentation/192877182/Neutron-Activation-Analysis
https://www.usgs.gov/usgs-triga-reactor/neutron-activation-analysis
https://www.iaea.org/topics/neutron-activation-analysis
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/01%3A_Elemental_Analysis/1.09%3A_Neutron_Activation_Analysis_(NAA)
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/01%3A_Elemental_Analysis/1.09%3A_Neutron_Activation_Analysis_(NAA)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irradiate both the sample and the standard with a known and stable neutron flux for a

predetermined time. The irradiation time will depend on the expected concentration of

¹⁴⁹Sm and the neutron flux.

Cooling:

After irradiation, remove the sample and standard and allow them to "cool" for a specific

period. This allows short-lived interfering radioisotopes to decay.

Gamma-Ray Spectroscopy:

Place the irradiated sample in front of the HPGe detector, surrounded by lead shielding to

reduce background radiation.

Acquire the gamma-ray spectrum for a set counting time using the MCA. The

characteristic gamma rays from the decay of the activated isotope (¹⁵⁰Sm) will be

detected.

Repeat the measurement for the irradiated standard under identical geometry and

counting time.

Data Analysis:

Identify the characteristic photopeaks of the activated samarium isotope in the gamma-ray

spectra of both the sample and the standard.

Determine the net peak area (counts) for the identified photopeaks in both spectra.

Calculate the concentration of ¹⁴⁹Sm in the sample using the following formula:

Time-of-Flight (TOF) Neutron Capture Cross-Section
Measurement
The Time-of-Flight technique is a powerful method for measuring energy-dependent neutron

cross-sections.[12][13]

Objective: To measure the neutron capture cross-section of ¹⁴⁹Sm as a function of neutron

energy.
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Materials:

A thin, well-characterized ¹⁴⁹Sm target.

A pulsed neutron source (e.g., from a linear accelerator).

A flight tube with collimators.

A neutron detector (for flux measurement).

A gamma-ray detector array (e.g., C₆D₆ scintillators or a 4π BaF₂ calorimeter) to detect

prompt capture gamma-rays.[14]

Fast timing electronics and a data acquisition system.

Protocol:

Experimental Setup:

Position the pulsed neutron source at the beginning of the flight tube.

Place the ¹⁴⁹Sm target at a known distance from the neutron source within the flight path.

Position the neutron detector in the beam path after the target to measure the neutron flux.

Arrange the gamma-ray detector array around the ¹⁴⁹Sm target to detect the prompt

gamma-rays emitted upon neutron capture.

Data Acquisition:

Generate short pulses of neutrons. The start time of the pulse (t₀) is recorded.

As neutrons travel down the flight tube, they separate based on their energy (velocity),

with higher energy neutrons arriving at the target first.

When a neutron is captured by a ¹⁴⁹Sm nucleus, prompt gamma-rays are emitted and

detected by the gamma-ray detectors. The time of detection (t) is recorded.

The time-of-flight of the neutron is T = t - t₀.
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The neutron energy (E) can be calculated from its time-of-flight and the flight path distance

(L): E = ½ * m * (L/T)², where m is the neutron mass.

The data acquisition system records the time-of-flight and the pulse height of the detected

gamma-rays for each event.

Data Analysis:

The raw data consists of a spectrum of gamma-ray events as a function of neutron time-

of-flight.

The neutron capture yield is determined by counting the number of capture events for

each time-of-flight (energy) bin.

Corrections must be applied for background radiation, detector efficiency, dead time, and

neutron self-shielding within the sample.

The neutron flux as a function of energy is determined from the measurements with the

neutron detector.

The neutron capture cross-section (σ) as a function of neutron energy is then calculated

by normalizing the capture yield to the incident neutron flux and the number of ¹⁴⁹Sm

atoms in the target.

Visualizations
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Caption: Production and decay chain of Samarium-149 from Uranium-235 fission.
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Caption: Experimental workflow for Neutron Activation Analysis (NAA).
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Caption: Experimental workflow for Time-of-Flight (TOF) neutron capture measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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